Cas no 16352-26-4 (4-methyl-1,3,2-dioxaphospholane 2-oxide)

• Product Name: 4-methyl-1,3,2-dioxaphospholane 2-oxide
• CAS No: 16352-26-4
• MF: C₃H₆O₃P
• MW: 121.051702022552
• CID: 1346975
• PubChem ID: 13155861
• Update Time: 2025-04-20

4-methyl-1,3,2-dioxaphospholane 2-oxide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-1,3,2-dioxaphospholane 2-oxide
• 1,3,2-dioxaphospholane, 4-methyl-, 2-oxide
• 4-methyl-1,3,2-dioxaphospholan-2-ium 2-oxide
• 16352-26-4
• 4-Methyl-2-oxo-1,3,2-dioxaphospholan-2-ium
• SCHEMBL127533
• DTXSID70522860

• Inchi： 1S/C3H6O3P/c1-3-2-5-7(4)6-3/h3H,2H2,1H3/q+1
• InChI Key： ZKBPCLOXMSZWPX-UHFFFAOYSA-N
• SMILES： [P+]1(=O)OCC(C)O1

Computed Properties

• Exact Mass: 122.01331
• Monoisotopic Mass: 121.00545605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 92.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Boiling Point: 156.901°C at 760 mmHg
• Flash Point: 64.418°C
• PSA: 35.53
• LogP: 1.07910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxaphospholanes